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Compound of Interest

Compound Name: Barium oxide

Cat. No.: B074342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the thermal decomposition of common barium
oxide precursors: Barium Carbonate (BaCO₃), Barium Peroxide (BaO₂), and Barium Nitrate

(Ba(NO₃)₂). The data presented herein is crucial for understanding the thermal stability and

decomposition kinetics of these materials, which is essential for various applications, including

the synthesis of catalysts, electronic materials, and specialized ceramics. This guide also

includes a comparison with other alkaline earth metal carbonates, namely Calcium Carbonate

(CaCO₃) and Strontium Carbonate (SrCO₃), to provide a broader context of thermal stability

trends within this group of materials.

Decomposition Reactions and Products
The thermal decomposition of the selected barium precursors and comparative alkaline earth

metal carbonates yields the corresponding metal oxide and gaseous byproducts. The balanced

chemical equations for these reactions are as follows:

Barium Carbonate: BaCO₃(s) → BaO(s) + CO₂(g)

Barium Peroxide: BaO₂(s) → BaO(s) + ½O₂(g)

Barium Nitrate: 2Ba(NO₃)₂(s) → 2BaO(s) + 4NO₂(g) + O₂(g)[1]

Calcium Carbonate: CaCO₃(s) → CaO(s) + CO₂(g)
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Strontium Carbonate: SrCO₃(s) → SrO(s) + CO₂(g)

Quantitative Data Summary
The following table summarizes the key quantitative data obtained from the thermogravimetric

analysis of the specified compounds. This includes the molecular weight, theoretical weight

loss upon decomposition, and the observed decomposition temperature range.

Compound
Molecular
Weight ( g/mol
)

Decompositio
n Products

Theoretical
Weight Loss
(%)

Observed
Decompositio
n Temperature
Range (°C)

Barium

Carbonate

(BaCO₃)

197.34 BaO + CO₂ 22.3
950 - 1300[2][3]

[4]

Barium Peroxide

(BaO₂) **
169.33 BaO + ½O₂ 9.45 670 - 843

Barium Nitrate

(Ba(NO₃)₂) **
261.35

BaO + 2NO₂ +

½O₂
41.3 500 - 700

Calcium

Carbonate

(CaCO₃)

100.09 CaO + CO₂ 44.0 600 - 850

Strontium

Carbonate

(SrCO₃)

147.63 SrO + CO₂ 29.8 875 - 1100

Experimental Protocols
A standard experimental protocol for conducting thermogravimetric analysis of inorganic salts is

outlined below. This protocol is a general guideline and may require optimization based on the

specific instrument and research objectives.
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Standard Operating Procedure for Thermogravimetric
Analysis (TGA)

Sample Preparation:

Ensure the sample is in a fine powder form to promote uniform heat distribution.

Accurately weigh approximately 5-10 mg of the sample into a clean, tared TGA crucible

(typically alumina or platinum).

Instrument Setup:

Place the crucible in the TGA instrument's autosampler or manually load it onto the

balance mechanism.

Purge the furnace with an inert gas, such as nitrogen or argon, at a flow rate of 20-50

mL/min for at least 30 minutes to ensure an inert atmosphere.[5]

Thermal Program:

Equilibrate the sample at a starting temperature, typically ambient (e.g., 30°C).

Ramp the temperature at a controlled heating rate, commonly 10°C/min, to a final

temperature that exceeds the expected decomposition temperature (e.g., 1200°C).[6]

The heating rate can be varied to study the kinetics of the decomposition.

Data Acquisition:

Record the sample weight as a function of temperature and time throughout the

experiment.

The TGA software will generate a thermogram, which is a plot of weight loss versus

temperature.

Data Analysis:

Determine the onset and completion temperatures of decomposition from the thermogram.
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Calculate the percentage weight loss for each decomposition step.

The derivative of the thermogram (DTG curve) can be used to identify the temperature of

the maximum rate of weight loss.

Visualizations
Experimental Workflow for TGA
The following diagram illustrates the logical workflow of a typical thermogravimetric analysis

experiment for the decomposition of an inorganic salt.
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Caption: Workflow of a Thermogravimetric Analysis Experiment.
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Signaling Pathway of Thermal Decomposition
The following diagram illustrates the general signaling pathway for the thermal decomposition

of a metal salt into a metal oxide and gaseous products.

Metal Salt (s)
 e.g., BaCO₃

Activated Complex
Heat (ΔT)

Metal Oxide (s)
 e.g., BaO

Gaseous Product(s)
 e.g., CO₂
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Caption: Generalized Pathway of Thermal Decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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